Cas no 1934372-73-2 (tert-butyl 3-oxo-1-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate)

• Product Name: tert-butyl 3-oxo-1-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate
• CAS No: 1934372-73-2
• MF: C₁₃H₂₂N₂O₄
• MW: 270.324783802032
• CID: 5272312
• Update Time: 2026-03-09

tert-butyl 3-oxo-1-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-oxo-1-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate

• Inchi： 1S/C13H22N2O4/c1-12(2,3)19-11(17)15-6-4-5-13(9-15)8-14-10(16)7-18-13/h4-9H2,1-3H3,(H,14,16)
• InChI Key： SWVULFQUPHTWBI-UHFFFAOYSA-N
• SMILES： O1C2(CCCN(C(OC(C)(C)C)=O)C2)CNC(=O)C1

Additional information on tert-butyl 3-oxo-1-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate

Introduction to Tert-butyl 3-oxo-1-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate (CAS No. 1934372-73-2)

Tert-butyl 3-oxo-1-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate, identified by its Chemical Abstracts Service number CAS No. 1934372-73-2, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This spirocyclic structure, characterized by a unique arrangement of oxygen and nitrogen atoms, presents a promising scaffold for the development of novel therapeutic agents. The compound's intricate molecular framework, featuring a tert-butyl ester group and a 3-oxo functionality, contributes to its potential biological activity and makes it a subject of intense research interest.

The spiro[5.5]undecane core of this molecule is particularly noteworthy, as spirocyclic compounds are known for their structural rigidity and enhanced binding affinity to biological targets. This feature has made them valuable in the design of small-molecule drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The presence of an oxa bridge and a diazaspiro system further enhances the compound's complexity, offering multiple sites for functionalization and interaction with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies have suggested that the tert-butyl 3-oxo-1-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate scaffold may interact with enzymes and receptors involved in critical metabolic pathways. For instance, preliminary computational studies indicate that this compound could exhibit inhibitory activity against certain kinases and proteases, which are often overexpressed in cancer cells.

The carboxylate group at the 8-position of the spirocyclic system is another key feature that contributes to the compound's pharmacological potential. Carboxylate groups are well-known for their ability to form hydrogen bonds and salt bridges with biological targets, enhancing binding affinity. This property has been exploited in the design of numerous drug candidates that target protein-protein interactions or enzyme active sites.

In the realm of drug discovery, the synthesis of complex spirocyclic compounds like tert-butyl 3-oxo-1-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate presents both challenges and opportunities. While traditional synthetic routes may be labor-intensive, modern methodologies such as transition-metal-catalyzed reactions and asymmetric synthesis have made it possible to construct such molecules with high precision and yield. These advancements have not only facilitated the production of this compound but also opened doors for its derivatives.

One of the most exciting aspects of this compound is its potential as a lead structure for further optimization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its biological activity and selectivity. For example, replacing the tert-butyl ester with other esters or amides could alter its solubility profile or metabolic stability, making it more suitable for certain therapeutic applications.

The 3-oxo functionality within the molecule is particularly interesting from a chemical biology perspective. Oxygen-containing heterocycles are known for their diverse biological activities and have been extensively studied in medicinal chemistry. The 3-oxo group in this compound could serve as a hinge-binding motif or participate in redox reactions within biological systems, offering multiple avenues for therapeutic intervention.

Recent studies have also explored the use of spirocyclic compounds in drug delivery systems. The rigid structure of these molecules can be exploited to create stable nanoparticles or hydrogels that enhance drug delivery efficiency. For instance, derivatives of tert-butyl 3-oxo-1-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate could be incorporated into polymeric micelles or liposomes to improve their bioavailability or targeted delivery to specific tissues.

The role of computational methods in understanding the pharmacological properties of complex molecules cannot be overstated. Advanced algorithms can predict how different substituents will affect the molecule's interactions with biological targets, providing valuable insights into its potential therapeutic applications. These predictions can then be validated through experimental studies, accelerating the drug discovery process.

In conclusion,tert-butyl 3-oxo-1-oxya4;8-diazaspiro[55]undecane;8-carboxylate (CAS No: 1934372732) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique spirocyclic framework,tert-butyl ester,and other functional groups make it a promising candidate for further research in medicinal chemistry and drug discovery. As our understanding of molecular interactions continues to grow,this compoundand its derivatives hold great promise for addressing unmet medical needs across various therapeutic areas.